
Application Notes and Protocols for 2,4-
Diamino-6-hydroxypyrimidine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4,6-Diamino-2-hydroxypyrimidine

Cat. No.: B115732 Get Quote

Chemical Identifier: 2,4-Diamino-6-hydroxypyrimidine CAS Number: 56-06-4 Synonyms: 2,6-

Diamino-4-pyrimidinol, DAHP, 2-Aminoisocytosine

For Research Use Only. Not for human or veterinary diagnostic or therapeutic use.

These notes provide detailed procedures for the safe handling and storage of 2,4-Diamino-6-

hydroxypyrimidine, a selective inhibitor of GTP cyclohydrolase I, for use by researchers,

scientists, and drug development professionals.

Safety and Handling Precautions
2,4-Diamino-6-hydroxypyrimidine may cause skin, eye, and respiratory irritation.[1][2] It is

essential to handle this compound in accordance with good industrial hygiene and safety

practices.[1]

1.1 Personal Protective Equipment (PPE)

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[1][2]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]

[2]
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Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory

protection is not typically required.[1] If dust is generated, a NIOSH-approved respirator with

a particle filter should be used.[2]

1.2 Engineering Controls

Work in a well-ventilated area.[1][2] Use only outdoors or in a well-ventilated area.[1]

Facilities storing or utilizing this material should be equipped with an eyewash fountain.[3]

1.3 General Hygiene Measures

Wash hands thoroughly after handling.[1][2]

Remove and wash contaminated clothing before reuse.[2]

Avoid contact with eyes, skin, and clothing.[2]

Do not eat, drink, or smoke when using this product.

Minimize dust generation and accumulation.[2]

Storage Procedures
Proper storage of 2,4-Diamino-6-hydroxypyrimidine is crucial to maintain its stability and

integrity.

Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area

away from incompatible substances.[2]

Incompatible Materials: Avoid strong oxidizing agents.

Long-term Storage: For long-term storage, keep in a cool, dry place.[3] Stock solutions can

be stored at -80°C for up to 6 months or at -20°C for up to 1 month, protected from light.[4]

Physical and Chemical Properties
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Property Value Reference

Appearance
White to light yellow crystalline

powder
TCI AMERICA

Molecular Formula C4H6N4O Santa Cruz Biotechnology

Molecular Weight 126.12 g/mol Santa Cruz Biotechnology

Melting Point Undetermined Cayman Chemical

Boiling Point Undetermined Cayman Chemical

Solubility
DMSO: SolubleWater: Slightly

soluble
MedChemExpress

Purity ≥95% Santa Cruz Biotechnology

Experimental Protocols
4.1 Spill and Leak Procedures

In the event of a spill, follow these procedures:

Evacuation: Evacuate personnel from the immediate area.

Ventilation: Ensure adequate ventilation.

Containment: Prevent further leakage or spillage if safe to do so. Do not let the product enter

drains.

Cleanup:

Wear appropriate PPE.

For small spills, vacuum or sweep up the material and place it into a suitable disposal

container.[2]

Avoid generating dust.[2]

Clean the spill area thoroughly.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://m.chemicalbook.com/ProductMSDSDetailCB0174912_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB0174912_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b115732?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal: Dispose of the waste material in accordance with local, regional, and national

regulations.

4.2 First Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention if irritation persists.[1]

[2]

Skin Contact: Flush skin with plenty of soap and water for at least 15 minutes while removing

contaminated clothing and shoes. Get medical attention if irritation develops.[1][2]

Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen. Get medical aid.[2]

Ingestion: If conscious and alert, rinse mouth and drink 2-4 cupfuls of milk or water. Never

give anything by mouth to an unconscious person. Get medical aid.[2]

4.3 Disposal

Dispose of contents and container to an approved waste disposal plant in accordance with all

applicable regulations.[1]

Mandatory Visualizations
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Workflow for Handling and Storing 2,4-Diamino-2-hydroxypyrimidine

Preparation

Handling

Storage

Cleanup & Disposal

Don Personal Protective Equipment
(Goggles, Gloves, Lab Coat)

Ensure Proper Ventilation
(Fume Hood or Well-Ventilated Area)

Weigh Compound Carefully
(Minimize Dust Generation)

Dissolve in Appropriate Solvent

Store Solid in Tightly Sealed Container
(Cool, Dry Place)

Store Solution at -20°C or -80°C
(Protect from Light)

Decontaminate Work Surfaces

Dispose of Waste According to Regulations
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Chemical Incompatibility of 2,4-Diamino-2-hydroxypyrimidine

2,4-Diamino-2-hydroxypyrimidine

Incompatible With

Strong Oxidizing Agents

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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